methyl (4Z)-2-methyl-4-[(3-methylthiophen-2-yl)methylidene]-5-oxo-1-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrrole-3-carboxylate

• Molecular Formula: C22H23NO3S
• Molecular Weight: 381.5 g/mol
• IUPAC Name: methyl (4Z)-2-methyl-4-[(3-methylthiophen-2-yl)methylidene]-5-oxo-1-(4-propan-2-ylphenyl)pyrrole-3-carboxylate
• InChI: InChI=1S/C22H23NO3S/c1-13(2)16-6-8-17(9-7-16)23-15(4)20(22(25)26-5)18(21(23)24)12-19-14(3)10-11-27-19/h6-13H,1-5H3/b18-12-
• InChI Key: XVXIANMTKRLBPN-PDGQHHTCSA-N
• Isomeric SMILES: CC1=C(SC=C1)/C=C\2/C(=C(N(C2=O)C3=CC=C(C=C3)C(C)C)C)C(=O)OC
• Canonical SMILES: CC1=C(SC=C1)C=C2C(=C(N(C2=O)C3=CC=C(C=C3)C(C)C)C)C(=O)OC

Description

Methyl (4Z)-2-methyl-4-[(3-methylthiophen-2-yl)methylidene]-5-oxo-1-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrrole-3-carboxylate is a complex organic compound with a unique structure that includes a pyrrole ring, a thiophene ring, and various functional groups

Preparation Methods

The synthesis of methyl (4Z)-2-methyl-4-[(3-methylthiophen-2-yl)methylidene]-5-oxo-1-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrrole-3-carboxylate involves several steps. The synthetic route typically starts with the preparation of the pyrrole ring, followed by the introduction of the thiophene ring and other functional groups. The reaction conditions often include the use of specific catalysts and solvents to facilitate the formation of the desired product. Industrial production methods may involve scaling up the laboratory synthesis process and optimizing reaction conditions to achieve higher yields and purity.

Chemical Reactions Analysis

Methyl (4Z)-2-methyl-4-[(3-methylthiophen-2-yl)methylidene]-5-oxo-1-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrrole-3-carboxylate can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activities, such as antimicrobial or anticancer properties. In medicine, it could be investigated for its potential therapeutic effects. Additionally, it may have industrial applications in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of methyl (4Z)-2-methyl-4-[(3-methylthiophen-2-yl)methylidene]-5-oxo-1-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrrole-3-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application of the compound.

Comparison with Similar Compounds

Methyl (4Z)-2-methyl-4-[(3-methylthiophen-2-yl)methylidene]-5-oxo-1-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrrole-3-carboxylate can be compared with other similar compounds, such as those containing pyrrole or thiophene rings Similar compounds include 2-methyl-3-thiophenethiol and other derivatives of pyrrole and thiophene